4-(4-Chlorophenyl)-1H-imidazole 4-(4-Chlorophenyl)-1H-imidazole 4-CPI is an inhibitor of non-active site mutants of cytochrome P450 2B4.
Brand Name: Vulcanchem
CAS No.: 35512-29-9
VCID: VC0516173
InChI: InChI=1S/C9H7ClN2/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H,(H,11,12)
SMILES: C1=CC(=CC=C1C2=CN=CN2)Cl
Molecular Formula: C9H7ClN2
Molecular Weight: 178.62 g/mol

4-(4-Chlorophenyl)-1H-imidazole

CAS No.: 35512-29-9

Inhibitors

VCID: VC0516173

Molecular Formula: C9H7ClN2

Molecular Weight: 178.62 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

4-(4-Chlorophenyl)-1H-imidazole - 35512-29-9

CAS No. 35512-29-9
Product Name 4-(4-Chlorophenyl)-1H-imidazole
Molecular Formula C9H7ClN2
Molecular Weight 178.62 g/mol
IUPAC Name 5-(4-chlorophenyl)-1H-imidazole
Standard InChI InChI=1S/C9H7ClN2/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H,(H,11,12)
Standard InChIKey DVKIFCXVRCGAEE-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C2=CN=CN2)Cl
Canonical SMILES C1=CC(=CC=C1C2=CN=CN2)Cl
Appearance Solid powder
Description 4-CPI is an inhibitor of non-active site mutants of cytochrome P450 2B4.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 4-(4-chlorophenyl)imidazole
4-CPI cpd
Reference 1: Montiel EE, Badenhorst D, Tamplin J, Burke RL, Valenzuela N. Discovery of the youngest sex chromosomes reveals first case of convergent co-option of ancestral autosomes in turtles. Chromosoma. 2017 Feb;126(1):105-113. doi: 10.1007/s00412-016-0576-7. Epub 2016 Feb 3. PubMed PMID: 26842819.
2: Shah MB, Liu J, Huo L, Zhang Q, Dearing MD, Wilderman PR, Szklarz GD, Stout CD, Halpert JR. Structure-Function Analysis of Mammalian CYP2B Enzymes Using 7-Substituted Coumarin Derivatives as Probes: Utility of Crystal Structures and Molecular Modeling in Understanding Xenobiotic Metabolism. Mol Pharmacol. 2016 Apr;89(4):435-45. doi: 10.1124/mol.115.102111. Epub 2016 Jan 29. PubMed PMID: 26826176; PubMed Central PMCID: PMC4809303.
3: Campbell L, Euston SR, Ahmed MA. Effect of addition of thermally modified cowpea protein on sensory acceptability and textural properties of wheat bread and sponge cake. Food Chem. 2016 Mar 1;194:1230-7. doi: 10.1016/j.foodchem.2015.09.002. Epub 2015 Sep 2. PubMed PMID: 26471676.
4: Halal SL, Zavareze Eda R, Rocha Md, Pinto VZ, Nunes MR, Luvielmo Mde M, Prentice C. Films based on protein isolated from croaker (Micropogonias furnieri) and palm oil. J Sci Food Agric. 2016 May;96(7):2478-85. doi: 10.1002/jsfa.7368. Epub 2015 Sep 2. PubMed PMID: 26250365.
5: Ali F, Kim YS, Lee JW, Cheong WJ. Catalyst assisted synthesis of initiator attached silica monolith particles via isocyanate-hydroxyl reaction for production of polystyrene bound chromatographic stationary phase of excellent separation efficiency. J Chromatogr A. 2014 Jan 10;1324:115-20. doi: 10.1016/j.chroma.2013.11.027. Epub 2013 Nov 19. PubMed PMID: 24290766.
6: Wilderman PR, Gay SC, Jang HH, Zhang Q, Stout CD, Halpert JR. Investigation by site-directed mutagenesis of the role of cytochrome P450 2B4 non-active-site residues in protein-ligand interactions based on crystal structures of the ligand-bound enzyme. FEBS J. 2012 May;279(9):1607-20. doi: 10.1111/j.1742-4658.2011.08411.x. Epub 2011 Nov 25. PubMed PMID: 22051155; PubMed Central PMCID: PMC3911823.
7: Shah MB, Pascual J, Zhang Q, Stout CD, Halpert JR. Structures of cytochrome P450 2B6 bound to 4-benzylpyridine and 4-(4-nitrobenzyl)pyridine: insight into inhibitor binding and rearrangement of active site side chains. Mol Pharmacol. 2011 Dec;80(6):1047-55. doi: 10.1124/mol.111.074427. Epub 2011 Aug 29. PubMed PMID: 21875942; PubMed Central PMCID: PMC3228530.
8: Matope G, Muma JB, Toft N, Gori E, Lund A, Nielsen K, Skjerve E. Evaluation of sensitivity and specificity of RBT, c-ELISA and fluorescence polarisation assay for diagnosis of brucellosis in cattle using latent class analysis. Vet Immunol Immunopathol. 2011 May 15;141(1-2):58-63. doi: 10.1016/j.vetimm.2011.02.005. Epub 2011 Feb 18. PubMed PMID: 21419497.
9: Wilderman PR, Shah MB, Liu T, Li S, Hsu S, Roberts AG, Goodlett DR, Zhang Q, Woods VL Jr, Stout CD, Halpert JR. Plasticity of cytochrome P450 2B4 as investigated by hydrogen-deuterium exchange mass spectrometry and X-ray crystallography. J Biol Chem. 2010 Dec 3;285(49):38602-11. doi: 10.1074/jbc.M110.180646. Epub 2010 Sep 28. PubMed PMID: 20880847; PubMed Central PMCID: PMC2992292.
10: Gay SC, Shah MB, Talakad JC, Maekawa K, Roberts AG, Wilderman PR, Sun L, Yang JY, Huelga SC, Hong WX, Zhang Q, Stout CD, Halpert JR. Crystal structure of a cytochrome P450 2B6 genetic variant in complex with the inhibitor 4-(4-chlorophenyl)imidazole at 2.0-A resolution. Mol Pharmacol. 2010 Apr;77(4):529-38. doi: 10.1124/mol.109.062570. Epub 2010 Jan 8. PubMed PMID: 20061448; PubMed Central PMCID: PMC2845937.
11: Gay SC, Sun L, Maekawa K, Halpert JR, Stout CD. Crystal structures of cytochrome P450 2B4 in complex with the inhibitor 1-biphenyl-4-methyl-1H-imidazole: ligand-induced structural response through alpha-helical repositioning. Biochemistry. 2009 Jun 9;48(22):4762-71. doi: 10.1021/bi9003765. PubMed PMID: 19397311; PubMed Central PMCID: PMC2764533.
12: Oezguen N, Kumar S, Hindupur A, Braun W, Muralidhara BK, Halpert JR. Identification and analysis of conserved sequence motifs in cytochrome P450 family 2. Functional and structural role of a motif 187RFDYKD192 in CYP2B enzymes. J Biol Chem. 2008 Aug 1;283(31):21808-16. doi: 10.1074/jbc.M708582200. Epub 2008 May 21. PubMed PMID: 18495666; PubMed Central PMCID: PMC2490781.
13: Muralidhara BK, Sun L, Negi S, Halpert JR. Thermodynamic fidelity of the mammalian cytochrome P450 2B4 active site in binding substrates and inhibitors. J Mol Biol. 2008 Mar 14;377(1):232-45. doi: 10.1016/j.jmb.2007.12.068. Epub 2008 Jan 5. PubMed PMID: 18241887.
14: Zhao Y, Sun L, Muralidhara BK, Kumar S, White MA, Stout CD, Halpert JR. Structural and thermodynamic consequences of 1-(4-chlorophenyl)imidazole binding to cytochrome P450 2B4. Biochemistry. 2007 Oct 16;46(41):11559-67. Epub 2007 Sep 22. PubMed PMID: 17887776; PubMed Central PMCID: PMC2566820.
15: Muralidhara BK, Negi SS, Halpert JR. Dissecting the thermodynamics and cooperativity of ligand binding in cytochrome P450eryF. J Am Chem Soc. 2007 Feb 21;129(7):2015-24. Epub 2007 Jan 26. PubMed PMID: 17256854.
16: Hernandez CE, Kumar S, Liu H, Halpert JR. Investigation of the role of cytochrome P450 2B4 active site residues in substrate metabolism based on crystal structures of the ligand-bound enzyme. Arch Biochem Biophys. 2006 Nov 1;455(1):61-7. Epub 2006 Sep 25. PubMed PMID: 17027909; PubMed Central PMCID: PMC1773018.
17: Muralidhara BK, Negi S, Chin CC, Braun W, Halpert JR. Conformational flexibility of mammalian cytochrome P450 2B4 in binding imidazole inhibitors with different ring chemistry and side chains. Solution thermodynamics and molecular modeling. J Biol Chem. 2006 Mar 24;281(12):8051-61. Epub 2006 Jan 26. PubMed PMID: 16439365.
PubChem Compound 448632
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator